![molecular formula C5H7NO2S B051004 Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate CAS No. 125142-02-1](/img/structure/B51004.png)
Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate
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Overview
Description
Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate, also known as MSAC, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. MSAC is a sulfur-containing azetidine derivative that has been found to exhibit interesting biological properties.
Mechanism of Action
The mechanism of action of Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways in cells. For instance, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This compound has also been shown to induce the activation of caspases, which are enzymes that play a key role in apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. For instance, this compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to inhibit the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that play a key role in the production of inflammatory mediators. Additionally, this compound has been reported to induce apoptosis in cancer cells by activating caspases.
Advantages and Limitations for Lab Experiments
Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Additionally, this compound has been found to exhibit interesting biological properties that make it a promising candidate for various scientific research applications. However, one limitation is that the mechanism of action of this compound is not fully understood. Additionally, the effects of this compound on different cell types and tissues have not been fully characterized.
Future Directions
There are several future directions for the scientific research on Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate. One direction is to further investigate the mechanism of action of this compound. This could involve studying the effects of this compound on different signaling pathways in cells. Another direction is to investigate the effects of this compound on different cell types and tissues. This could involve studying the effects of this compound on different cancer cell lines and animal models. Additionally, future research could focus on developing this compound derivatives with improved biological properties.
Synthesis Methods
The synthesis of Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate involves the reaction of 2-oxo-2-(methylthio)ethyl acetate with L-cysteine methyl ester hydrochloride in the presence of triethylamine. The reaction yields this compound as a white solid with a melting point of 80-82°C. The purity of this compound can be determined using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).
Scientific Research Applications
Methyl (2S)-4-sulfanylideneazetidine-2-carboxylate has been found to exhibit interesting biological properties that make it a promising candidate for various scientific research applications. For instance, this compound has been shown to possess anti-inflammatory and analgesic activities. It has also been found to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been reported to have antifungal and antibacterial activities.
properties
CAS RN |
125142-02-1 |
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Molecular Formula |
C5H7NO2S |
Molecular Weight |
145.18 g/mol |
IUPAC Name |
methyl (2S)-4-sulfanylideneazetidine-2-carboxylate |
InChI |
InChI=1S/C5H7NO2S/c1-8-5(7)3-2-4(9)6-3/h3H,2H2,1H3,(H,6,9)/t3-/m0/s1 |
InChI Key |
DSPFZVFCMMFCQY-VKHMYHEASA-N |
Isomeric SMILES |
COC(=O)[C@@H]1CC(=S)N1 |
SMILES |
COC(=O)C1CC(=S)N1 |
Canonical SMILES |
COC(=O)C1CC(=S)N1 |
synonyms |
2-Azetidinecarboxylicacid,4-thioxo-,methylester,(S)-(9CI) |
Origin of Product |
United States |
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